Cetirizine Methyl Ester
Cetirizine Methyl Ester
Brand Name:
Vulcanchem
CAS No.:
83881-46-3
VCID:
VC0192749
InChI:
InChI=1S/C22H27ClN2O3/c1-27-21(26)17-28-16-15-24-11-13-25(14-12-24)22(18-5-3-2-4-6-18)19-7-9-20(23)10-8-19/h2-10,22H,11-17H2,1H3
SMILES:
COC(=O)COCCN1CCN(CC1)C(C2=CC=CC=C2)C3=CC=C(C=C3)Cl
Molecular Formula:
C22H27ClN2O3
Molecular Weight:
402.9 g/mol
Cetirizine Methyl Ester
CAS No.: 83881-46-3
VCID: VC0192749
Molecular Formula: C22H27ClN2O3
Molecular Weight: 402.9 g/mol
Purity: > 95%
* For research use only. Not for human or veterinary use.
| CAS No. | 83881-46-3 |
|---|---|
| Product Name | Cetirizine Methyl Ester |
| Molecular Formula | C22H27ClN2O3 |
| Molecular Weight | 402.9 g/mol |
| IUPAC Name | methyl 2-[2-[4-[(4-chlorophenyl)-phenylmethyl]piperazin-1-yl]ethoxy]acetate |
| Standard InChI | InChI=1S/C22H27ClN2O3/c1-27-21(26)17-28-16-15-24-11-13-25(14-12-24)22(18-5-3-2-4-6-18)19-7-9-20(23)10-8-19/h2-10,22H,11-17H2,1H3 |
| Standard InChIKey | BYCHNMFDSQCCDD-UHFFFAOYSA-N |
| SMILES | COC(=O)COCCN1CCN(CC1)C(C2=CC=CC=C2)C3=CC=C(C=C3)Cl |
| Canonical SMILES | COC(=O)COCCN1CCN(CC1)C(C2=CC=CC=C2)C3=CC=C(C=C3)Cl |
| Appearance | Pale Yellow Oil |
| Purity | > 95% |
| Synonyms | Methyl 2-[2-[4-[(4-Chlorophenyl)phenylmethyl]-1-piperazinyl]ethoxy]acetate; [2-[4-[(4-Chlorophenyl)phenylmethyl]-1-piperazinyl]ethoxy]-Acetic Acid Methyl Ester; |
| PubChem Compound | 608480 |
| Last Modified | Aug 15 2023 |
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